Cas no 1779694-71-1 (tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate
• CAS No: 1779694-71-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6394512
• PubChem ID: 84794372
• Update Time: 2025-10-30

tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7280664
• tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate
• 1779694-71-1

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(13)12-7-11(14)5-4-6-15-8-11/h14H,4-8H2,1-3H3,(H,12,13)
• InChI Key： WZAZSWMKTVHXFW-UHFFFAOYSA-N
• SMILES： O1CCCC(CNC(=O)OC(C)(C)C)(C1)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate

Research Brief on tert-Butyl N-[(3-Hydroxyoxan-3-yl)methyl]carbamate (CAS: 1779694-71-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate (CAS: 1779694-71-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics and chemical probes. This carbamate-protected hydroxytetrahydrofuran derivative has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have highlighted its role as a building block for protease inhibitors, glycosidase inhibitors, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel HIV-1 protease inhibitors. Researchers utilized the hydroxytetrahydrofuran moiety as a critical scaffold to mimic peptide transition states, achieving nanomolar inhibitory activity against viral proteases. The tert-butyl carbamate protection group proved essential for maintaining compound stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions.

In the field of glycoscience, a recent Nature Chemical Biology publication (2024) reported the use of 1779694-71-1 as a precursor for developing mechanism-based glycosidase inhibitors. The 3-hydroxyoxane (tetrahydrofuran) structure serves as a stable mimic of the oxocarbenium ion transition state in glycoside hydrolysis. This application takes advantage of the compound's ability to maintain ring conformation while presenting hydroxyl groups in spatially defined orientations critical for enzyme inhibition.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access this scaffold. A 2023 Organic Letters paper described an asymmetric catalytic route to enantiomerically pure tert-butyl N-[(3-hydroxyoxan-3-yl)methyl]carbamate using organocatalysis, achieving >99% ee. This advancement addresses previous challenges in stereocontrol and has significant implications for the production of chiral drug candidates where the absolute configuration of the hydroxytetrahydrofuran ring determines biological activity.

The compound's physicochemical properties have also been extensively characterized in recent pharmaceutical development studies. Its calculated logP of 0.82 and polar surface area of 66.4 Ų suggest favorable membrane permeability while maintaining sufficient water solubility for biological applications. These characteristics, combined with its synthetic accessibility, make it an attractive intermediate for drug discovery programs targeting intracellular protein-protein interactions.

Emerging applications in targeted protein degradation have further expanded the utility of this chemical scaffold. A 2024 Cell Chemical Biology report detailed its incorporation into proteolysis-targeting chimeras (PROTACs), where the hydroxytetrahydrofuran moiety serves as a linker between target-binding and E3 ligase-recruiting domains. The compound's rigidity and defined spatial geometry were found to be crucial for maintaining optimal distance and orientation between the two functional elements of the heterobifunctional degrader.

Future research directions for this compound class include exploration in mRNA delivery systems (as lipid nanoparticle components) and as modular building blocks for DNA-encoded chemical libraries. The ongoing development of greener synthetic routes to 1779694-71-1, including biocatalytic approaches, promises to enhance its sustainability profile for large-scale pharmaceutical production.